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Compound of Interest

Compound Name: 4-(4-Nitrophenylazo)-1-naphthol

Cat. No.: B213142

An in-depth technical guide for researchers, scientists, and drug development professionals on
the chemical properties, synthesis, and applications of Magneson Il dye.

Core Chemical Identity

Magneson Il, a prominent azo dye, is widely recognized in analytical chemistry for its role as a
colorimetric indicator, particularly for the detection of magnesium ions. Its IUPAC name is 4-[(4-
nitrophenyl)diazenyllnaphthalen-1-ol.[1]

This compound is also known by a variety of synonyms, ensuring comprehensive recognition
across different chemical literature and databases.

Identifier Value
IUPAC Name 4-[(4-nitrophenyl)diazenyllnaphthalen-1-ol
Common Name Magneson Il

4-(4-Nitrophenylazo)-1-naphthol, p-

Synonyms Nitrobenzeneazo-a-naphthol, Magnezon Il, NSC
5048[2][3]

CAS Number 5290-62-0[4][5][6]

Molecular Formula C16H11N303[2][5][6]

Molecular Weight 293.28 g/mol [2][5]
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Physicochemical Properties

The utility of Magneson Il in various applications is dictated by its distinct physicochemical
properties. A summary of these properties is provided below.

Property Value Source

Appearance Red to red-brown powder [2]

_ _ 270-280 °C (with
Melting Point o [4][5]
decomposition)

Insoluble in water; Soluble in
Solubility ethanol, acetone, and dilute [21[7]

aqueous NaOH.

pKa (Predicted) 8.19+£0.40 [4][8]
Absorptivity (A 1% at 572 nm) Min. 1100 in ethanol/NaOH [9][10]
Sensitivity to Mg 1:25000 [9][10]

Synthesis of Magneson I

The synthesis of Magneson Il is a classic example of diazotization followed by an azo coupling
reaction. The overall process involves the conversion of p-nitroaniline to a diazonium salt,
which then reacts with 1-naphthol to yield the final dye.

Reaction Pathway

. . NaNO2z, HCI, 0-5 °C p-Nitrobenzene
p-Nitroaniline " ) ;
diazonium chloride \
NaOH (aq Magneson I
1-Naphthol

Click to download full resolution via product page

Caption: Synthesis pathway of Magneson Il from p-nitroaniline and 1-naphthol.
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Experimental Protocol: Synthesis of Magneson i

The following protocol is a generalized procedure based on available literature. Researchers
should adapt and optimize the conditions as needed for their specific laboratory setup.

Materials:

e p-Nitroaniline

e Concentrated Hydrochloric Acid (HCI)

e Sodium Nitrite (NaNO2)

o 1-Naphthol (a-Naphthol)

e Sodium Hydroxide (NaOH)

« Distilled Water

e Ice

Procedure:

» Diazotization of p-Nitroaniline:
o Dissolve p-nitroaniline in a mixture of concentrated HCI and water.
o Cool the solution to 0-5 °C in an ice bath.

o Slowly add a pre-cooled aqueous solution of sodium nitrite while maintaining the
temperature below 5 °C. Stir continuously. The formation of the diazonium salt is indicated
by a change in the solution's appearance.

o Preparation of the Coupling Solution:
o Dissolve 1-naphthol in an aqueous solution of sodium hydroxide.

o Cool this solution in an ice bath.
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e Azo Coupling:

o Slowly add the cold diazonium salt solution to the cold 1-naphthol solution with vigorous
stirring.

o A colored precipitate of Magneson Il will form.

o Continue stirring in the ice bath for a period to ensure the completion of the reaction.
« Isolation and Purification:

o Filter the precipitate using vacuum filtration.

o Wash the crude product with cold water to remove any unreacted salts.

o The product can be further purified by recrystallization from a suitable solvent, such as
ethanol.

e Drying:
o Dry the purified Magneson Il in a desiccator or a vacuum oven at a low temperature.

Application in Magnhesium Detection

Magneson Il is a highly effective reagent for the qualitative and quantitative determination of
magnesium ions in a sample. The principle of this application lies in the formation of a distinct
blue-colored complex between Magneson Il and magnesium ions in an alkaline medium.

Experimental Workflow for Magnesium Detection
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Caption: Workflow for the detection and quantification of magnesium using Magneson Il.
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Experimental Protocol: Spectrophotometric
Determination of Magnesium

This protocol provides a framework for the quantitative analysis of magnesium using Magneson
Il.

Materials and Reagents:

Magneson Il solution (e.g., 0.01% w/v in ethanol)

Standard Magnesium solution (e.g., 1000 ppm Mg?*)

Sodium Hydroxide (NaOH) solution (e.g., 1 M)

Sample solution containing an unknown concentration of Mg2+*

Volumetric flasks and pipettes

Spectrophotometer
Procedure:
e Preparation of Standard Solutions:

o Prepare a series of standard magnesium solutions of known concentrations (e.g., 0.5, 1,
2,5, 10 ppm) by diluting the stock standard solution.

o Sample and Standard Preparation for Measurement:

o Pipette a known volume of the sample solution and each standard solution into separate
volumetric flasks.

o To each flask, add a specific volume of the Magneson Il solution.

o Add the sodium hydroxide solution to make the solutions alkaline and bring to the final
volume with distilled water. Mix well.
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o A blank solution should be prepared using distilled water instead of the sample or
standard.

e Measurement:
o Allow the color to develop for a consistent period.

o Set the spectrophotometer to the wavelength of maximum absorbance for the Mg2+-
Magneson Il complex (approximately 530 nm).[11]

o Zero the spectrophotometer using the blank solution.
o Measure the absorbance of each standard solution and the sample solution.
o Data Analysis:

o Plot a calibration curve of absorbance versus the concentration of the magnesium
standards.

o Determine the concentration of magnesium in the sample by interpolating its absorbance
on the calibration curve.

Safety and Handling

Magneson Il is a chemical reagent and should be handled with appropriate safety precautions.
It is advisable to consult the Safety Data Sheet (SDS) before use. General safety measures
include:

Wearing personal protective equipment (gloves, safety glasses, lab coat).

Handling the powder in a well-ventilated area or a fume hood to avoid inhalation of dust.

Avoiding contact with skin and eyes.

Storing the compound in a cool, dry place away from oxidizing agents.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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